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Compound of Interest

Compound Name: Axl-IN-17

Cat. No.: B12387825

Essential Safety and Handling Guide for AxI-IN-
17

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of
AxI-IN-17, a potent and orally active AXL inhibitor. Adherence to these procedures is essential
to ensure personal safety and maintain a secure laboratory environment.

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to prevent exposure through inhalation, skin contact, or
accidental ingestion. The following table summarizes the required PPE for handling AxI-IN-17
in its powdered form and when in solution.
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Task

PPE Component Specification

Handling Powder (Weighing,

Reconstituting)

Two pairs of chemotherapy-
Gloves -
tested nitrile gloves.

Gown

Disposable, solid-front, back-
closure gown made of a low-

permeability fabric.

Eye Protection

Chemical splash goggles or a

full-face shield.

Respiratory Protection

A NIOSH-approved N95 or
higher-level respirator should
be used when handling the
powder outside of a certified
chemical fume hood or

biological safety cabinet.

Handling Solutions

Two pairs of chemotherapy-
Gloves o
tested nitrile gloves.

Gown

Disposable, solid-front, back-
closure gown made of a low-

permeability fabric.

Eye Protection

Safety glasses with side
shields at a minimum;
chemical splash goggles are

recommended.

Note: All disposable PPE should be discarded as hazardous waste after handling the

compound. Reusable PPE must be decontaminated according to institutional protocols.

Operational Plan: Handling and Preparation

Engineering Controls:

 All work with powdered AxI-IN-17 should be conducted in a certified chemical fume hood,

biological safety cabinet, or a glove box to minimize inhalation exposure.
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e Ensure a safety shower and eyewash station are readily accessible.[1]
Step-by-Step Handling Procedure:

o Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the
work area by covering it with a disposable, absorbent bench liner.

o Weighing: Carefully weigh the required amount of AxI-IN-17 powder within the containment
of a fume hood. Use anti-static weigh paper or a weighing boat.

o Reconstitution: To prepare a stock solution, slowly add the solvent to the powder to avoid
aerosolization. A common solvent is DMSO. For in vivo studies, further dilution with agents
like PEG300, Tween 80, and saline may be necessary.[2]

e Labeling: Clearly label all containers with the compound name, concentration, solvent, date,
and appropriate hazard symbols.

o Storage: Store AxI-IN-17 as a powder at -20°C for up to 3 years.[2] In solvent, store at -80°C
for up to one year.[2]

Disposal Plan
All materials contaminated with AxI-IN-17, including pipette tips, tubes, vials, bench liners, and
PPE, must be disposed of as hazardous chemical waste.

Step-by-Step Disposal Procedure:

e Segregation: Collect all contaminated solid waste in a designated, labeled, and sealed
hazardous waste container.

» Liquid Waste: Collect contaminated liquid waste in a separate, labeled, and sealed
hazardous waste container. Do not mix with other chemical waste streams unless
compatibility has been confirmed.

o Decontamination: Decontaminate all non-disposable equipment and work surfaces
thoroughly with an appropriate cleaning agent (e.g., 70% ethanol followed by water).
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» Final Disposal: Arrange for the pickup and disposal of hazardous waste containers through
your institution's Environmental Health and Safety (EHS) department.

Axl Signaling Pathway

Axl is a receptor tyrosine kinase that, upon binding to its ligand Gase6, activates several
downstream signaling cascades involved in cell proliferation, survival, and migration.[3][4][5]
AxI-IN-17 is a selective inhibitor of AXL kinase activity.[2][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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